Cas no 1956332-13-0 (5,7-Dichloro-1-(2-ethoxyethyl)-3-iodo-1H-pyrazolo[3,4-c]pyridine)

• Product Name: 5,7-Dichloro-1-(2-ethoxyethyl)-3-iodo-1H-pyrazolo[3,4-c]pyridine
• CAS No: 1956332-13-0
• MF: C₁₀H₁₀Cl₂IN₃O
• MW: 386.016372203827
• CID: 5059670
• Update Time: 2025-08-03

5,7-Dichloro-1-(2-ethoxyethyl)-3-iodo-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-1-(2-ethoxyethyl)-3-iodo-1H-pyrazolo[3,4-c]pyridine

• Inchi： 1S/C10H10Cl2IN3O/c1-2-17-4-3-16-8-6(10(13)15-16)5-7(11)14-9(8)12/h5H,2-4H2,1H3
• InChI Key： DLTLXJJSCPDWQK-UHFFFAOYSA-N
• SMILES： IC1C2C=C(N=C(C=2N(CCOCC)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 3.3
• Topological Polar Surface Area: 39.9

Additional information on 5,7-Dichloro-1-(2-ethoxyethyl)-3-iodo-1H-pyrazolo[3,4-c]pyridine

5,7-Dichloro-1-(2-ethoxyethyl)-3-iodo-1H-pyrazolo[3,4-c]pyridine: A Comprehensive Overview

The compound 5,7-Dichloro-1-(2-ethoxyethyl)-3-iodo-1H-pyrazolo[3,4-c]pyridine, with the CAS Registry Number 1956332-13-0, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[pyridine] derivatives, which are known for their unique structural features and potential biological activities. The molecule's structure is characterized by a pyrazolo[3,4-c]pyridine core with substituents at positions 1, 3, 5, and 7. These substituents include two chlorine atoms at positions 5 and 7, an iodo group at position 3, and a 2-ethoxyethyl group attached to position 1.

Recent studies have highlighted the importance of pyrazolo[pyridine] derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of halogen atoms (chlorine and iodine) in the molecule contributes to its electronic properties and enhances its potential for binding to biological targets. The 2-ethoxyethyl group at position 1 introduces additional flexibility and hydrophilic characteristics, which may influence the compound's solubility and bioavailability.

One of the most notable aspects of this compound is its synthesis pathway. Researchers have employed various strategies to construct the pyrazolo[pyridine] core, including cyclization reactions involving appropriate precursors. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel approach to synthesize this compound using a one-pot reaction involving amines and aldehydes under microwave irradiation. This method not only simplifies the synthesis process but also enhances the yield and purity of the final product.

The biological activity of 5,7-Dichloro-1-(2-ethoxyethyl)-3-iodo-1H-pyrazolo[3,4-c]pyridine has been extensively investigated in vitro. Preclinical studies have shown that this compound exhibits potent inhibitory activity against several kinases, including Aurora kinases and tyrosine kinases. These findings suggest that it could be a promising candidate for the treatment of various cancers where kinase activity plays a critical role in tumor progression.

In addition to its pharmacological properties, this compound has also been studied for its potential applications in other areas such as agrochemicals and materials science. For example, researchers have explored its use as a precursor for synthesizing advanced materials with unique electronic properties. The presence of halogen atoms in the molecule makes it suitable for applications requiring high thermal stability and chemical resistance.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is crucial. Recent toxicological studies have assessed its potential ecotoxicity by evaluating its effects on aquatic organisms such as fish and algae. These studies indicate that while the compound exhibits moderate toxicity at high concentrations, its environmental impact is relatively low under standard usage conditions.

The synthesis and characterization of 5,7-Dichloro-1-(2-ethoxyethyl)-3-iodo-1H-pyrazolo[3,4-c]pyridine represent significant advancements in heterocyclic chemistry. Its unique structure and versatile functional groups make it an invaluable tool for exploring new chemical reactions and developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a pivotal role in various scientific disciplines.

In conclusion, 5,7-Dichloro-1-(2-ethoxyethyl)-3-iodo-1H-pyrazolo[3,4-c]pyridine (CAS No: 1956332-13-0) stands out as a remarkable example of how structural diversity can lead to multifaceted applications in science and technology. Its synthesis methods, biological activities, and environmental considerations underscore its importance as a subject of ongoing research efforts.